4-(Methylthio)isobenzofuran-1,3-dione

• CAS No.: 15533-50-3
• Molecular Formula: C9H6O3S
• Molecular Weight: 194.204
• IUPAC Name: 4-methylsulfanyl-2-benzofuran-1,3-dione
• InChI: InChI=1S/C9H6O3S/c1-13-6-4-2-3-5-7(6)9(11)12-8(5)10/h2-4H,1H3
• InChI Key: AIAMGLZOOVRAML-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC2=C1C(=O)OC2=O
• Synonyms: 1,3-Isobenzofurandione,4-(methylthio)-(9CI)

Description

4-(Methylthio)isobenzofuran-1,3-dione is a heterocyclic organic compound characterized by a fused bicyclic structure comprising a benzene ring and a furan moiety. The methylthio (-SMe) substituent at the 4-position distinguishes it from other derivatives of isobenzofuran-1,3-dione. This compound is of interest in organic synthesis, particularly in the preparation of isoindoline derivatives and functionalized anhydrides, which have applications in pharmaceuticals, agrochemicals, and materials science .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural analogs of isobenzofuran-1,3-dione, highlighting substituent variations and their impact on physicochemical properties:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
4-(Methylthio)isobenzofuran-1,3-dione	-SMe at C4	C₉H₆O₃S	194.20	Reactivity in nucleophilic substitutions; intermediate in heterocyclic synthesis
5-Hydroxyisobenzofuran-1,3-dione	-OH at C5	C₈H₄O₄	164.12	Higher polarity due to -OH; used in antioxidant studies
4-Hydroxyisobenzofuran-1,3-dione	-OH at C4	C₈H₄O₄	164.12	Positional isomerism alters solubility and hydrogen-bonding capacity
5-Methoxyisobenzofuran-1(3H)-one	-OMe at C5	C₉H₆O₃	162.14	Electron-donating group enhances stability; used in polymer precursors
4-Iodo-2-benzofuran-1,3-dione	-I at C4	C₈H₃IO₃	274.02	Heavy atom effect increases molecular weight; potential in radiopharmaceuticals
4,4'-Carbonylbis(isobenzofuran-1,3-dione)	Carbonyl bridge at C4	C₁₇H₆O₇	322.23	Bifunctional reactivity; crosslinking agent in resins